Cas no 218903-25-4 (Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-)

• Product Name: Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-
• CAS No: 218903-25-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2114427
• PubChem ID: 10583832
• Update Time: 2025-05-21

Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-isopropoxy-2-methoxybenzene
• Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-
• 1-Isopropoxy-2-methoxy-4-ethynylbenzene
• 4-Ethynyl-2-methoxy-1-(propan-2-yloxy)benzene

• Inchi： 1S/C12H14O2/c1-5-10-6-7-11(14-9(2)3)12(8-10)13-4/h1,6-9H,2-4H3
• InChI Key： BHQMEQPRXIHBEE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-

Exploring the Unique Properties and Applications of Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- (CAS No. 218903-25-4)

Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- (CAS No. 218903-25-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring an ethynyl group, methoxy substituent, and isopropoxy moiety, serves as a versatile building block for advanced chemical synthesis. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel polymers, pharmaceuticals, and functional materials.

The molecular formula of Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- reflects its complex yet strategically designed architecture. The presence of the ethynyl group (-C≡CH) offers a reactive site for click chemistry applications, a hot topic in modern synthetic methodologies. This aligns with current trends in green chemistry and sustainable synthesis, where efficient, atom-economical reactions are highly valued. The compound's methoxy and isopropoxy groups contribute to its solubility profile and electronic properties, making it particularly useful in organic electronic applications—a field experiencing rapid growth due to demands for flexible electronics and OLED technologies.

In pharmaceutical research, Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- has shown promise as a key intermediate in the synthesis of biologically active molecules. Its structural features allow for diverse modifications, addressing one of the most common search queries in medicinal chemistry: "versatile aromatic building blocks for drug discovery." The compound's ability to participate in various coupling reactions makes it valuable for creating molecular libraries in drug development programs, particularly for targeting neurological and inflammatory conditions—areas of intense research focus in 2023-2024.

The material science applications of Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- are equally compelling. As researchers explore answers to popular search terms like "advanced materials for energy storage," this compound emerges as a potential candidate for organic electrode materials. Its conjugated system and functional groups enable electron delocalization, a property crucial for conductive polymers and photovoltaic materials. Recent studies have investigated its incorporation into molecular wires and organic semiconductors, addressing the growing demand for lightweight, flexible electronic components in wearable technology and IoT devices.

From a synthetic chemistry perspective, Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- offers solutions to frequently searched challenges like "selective aromatic substitutions" and "orthogonal protection strategies." The strategic placement of its substituents allows for regioselective further functionalization, a valuable feature in complex molecule synthesis. This has led to its use in natural product synthesis and the creation of chiral auxiliaries, particularly in asymmetric synthesis methodologies that dominate current organic chemistry research.

The stability and handling characteristics of Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- make it suitable for various industrial applications while addressing common safety-related search queries. Proper storage under inert atmosphere and protection from light ensure its longevity as a reagent, important considerations for both academic and industrial users. These practical aspects, combined with its chemical versatility, have positioned this compound as a valuable asset in chemical inventory management systems.

Market trends indicate growing demand for specialized aromatic compounds like Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-, particularly in Asia-Pacific research hubs. This aligns with search analytics showing increased interest in "high-value chemical intermediates" and "custom synthesis building blocks." The compound's unique combination of reactivity and stability makes it particularly attractive for contract research organizations and pharmaceutical developers seeking to expand their molecular toolkits.

Quality control aspects of Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- address another common search concern: "purity standards for research chemicals." Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure the compound meets rigorous purity requirements for sensitive applications. This quality assurance is crucial for researchers investigating precise structure-activity relationships or developing performance materials with exacting specifications.

Environmental considerations surrounding Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- production and use respond to the trending search topic "green chemistry in specialty chemicals." Manufacturers are implementing sustainable synthesis routes and waste minimization strategies, reflecting the chemical industry's broader shift toward environmentally responsible practices. These developments make the compound increasingly attractive to environmentally conscious researchers and corporations.

Looking forward, Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- is poised to play a significant role in emerging technologies. Its potential applications in bioorthogonal chemistry—a rapidly growing field frequently searched in relation to "live-cell labeling techniques"—highlight its relevance to cutting-edge life science research. Similarly, its utility in creating smart materials addresses popular queries about "stimuli-responsive polymers" and "adaptive material systems."

For researchers and industry professionals seeking detailed technical information about Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)-, comprehensive characterization data including spectroscopic profiles and thermodynamic properties are increasingly available. This responds to the frequent search for "complete chemical datasets" and "structure-property relationships" in professional chemistry circles. The compound's well-documented behavior in various reaction conditions makes it a reliable choice for synthetic planning and process development.

In conclusion, Benzene, 4-ethynyl-2-methoxy-1-(1-methylethoxy)- (CAS No. 218903-25-4) represents a fascinating intersection of structural complexity and practical utility in modern chemistry. Its diverse applications across pharmaceuticals, materials science, and synthetic chemistry address numerous current research priorities and industry needs. As investigation into this compound continues, it is likely to yield even more innovative applications that respond to evolving technological challenges and scientific inquiries.